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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B13725116 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

document provides essential, immediate safety and logistical information for the handling of

Imidaprilat-d3, a deuterated analogue of Imidaprilat, an angiotensin-converting enzyme (ACE)

inhibitor.

Physicochemical and Hazard Information
While a specific Safety Data Sheet (SDS) for Imidaprilat-d3 is not readily available, the safety

profile is expected to be comparable to its non-deuterated counterpart, Imidaprilat, and its

parent drug, Imidapril. Imidapril hydrochloride is classified as a hazardous substance, causing

skin and eye irritation, and is suspected of damaging fertility or the unborn child[1]. Therefore,

handling Imidaprilat-d3 requires adherence to strict safety protocols.
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Property Value Source

Molecular Formula C18H23N3O6 [2]

Molecular Weight 380.4 g/mol [2]

Appearance White to Off-White Solid [3]

Storage 2-8°C Refrigerator [3]

Known Hazards (based on

Imidapril)

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2), Reproductive

Toxicity (Category 2), Specific

target organ toxicity - single

exposure (Category 3,

Respiratory system)

[1][4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure risk. The following table

outlines the recommended PPE for handling Imidaprilat-d3.
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PPE Category Item Specification and Use

Hand Protection Nitrile Gloves (double-gloved)

Wear two pairs of powder-free

nitrile gloves. The outer glove

should be removed

immediately after handling the

compound and disposed of as

hazardous waste. The inner

glove should be removed upon

leaving the work area. Change

gloves regularly, at least

hourly, or if contamination is

suspected[5].

Body Protection Laboratory Coat/Gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required. The gown should

be worn over personal clothing

and removed before leaving

the designated handling

area[5].

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect against splashes or

airborne particles, safety

glasses with side shields or

chemical splash goggles are

mandatory[6].

Respiratory Protection
NIOSH-approved Respirator

(e.g., N95)

A fit-tested N95 respirator is

recommended, especially

when handling the solid form

where dust generation is

possible[7]. All respirator use

must be in accordance with a

comprehensive respiratory

protection program[7].
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Operational Plan: Handling and Experimental
Workflow
Receiving and Storage: Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a designated, clearly labeled, and well-ventilated area at 2-8°C[3].

Access to the storage area should be restricted to authorized personnel.

Preparation of Solutions: All handling of solid Imidaprilat-d3 and preparation of solutions

should be conducted within a certified chemical fume hood or a Class II Biosafety Cabinet to

control for potential inhalation exposure[8]. Use dedicated, calibrated equipment for weighing

and dissolving the compound.

Experimental Use: The following diagram illustrates a typical workflow for using Imidaprilat-d3
as an internal standard in a quantitative analysis, such as Liquid Chromatography-Mass

Spectrometry (LC-MS).
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Sample Preparation

Instrumental Analysis

Data Processing

Weigh Imidaprilat-d3
(in fume hood)

Prepare Stock Solution
(e.g., in Methanol)

Volumetric Flask

Spike Biological Samples
with Imidaprilat-d3 (Internal Standard)

Precise Volume

Perform Sample Extraction
(e.g., SPE or LLE)

LC-MS/MS Analysis

Inject Extract

Data Acquisition

Quantification of Analyte
(using Imidaprilat-d3 signal for normalization)

Generate Report

Click to download full resolution via product page

Experimental workflow for using Imidaprilat-d3 as an internal standard.
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Disposal Plan
All waste contaminated with Imidaprilat-d3, including gloves, gowns, pipette tips, and excess

solutions, must be disposed of as hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, weigh boats) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Imidaprilat-d3 in a separate, sealed, and

appropriately labeled hazardous waste container. Do not pour any solutions down the

drain[9].

Sharps: Any contaminated sharps (e.g., needles) must be disposed of in a designated

sharps container.

Follow all institutional and local regulations for hazardous waste disposal. Ensure that waste

containers are stored in a secondary containment system to prevent spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Imidaprilat-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13725116#personal-protective-equipment-for-
handling-imidaprilat-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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